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Compound of Interest

Methyl 1-Boc-azetidine-3-
Compound Name:
carboxylate

Cat. No.: B1461759

CAS Number: 610791-05-4

This technical guide provides an in-depth overview of Methyl 1-Boc-azetidine-3-carboxylate,
a key building block in medicinal chemistry and drug discovery. It is intended for researchers,
scientists, and professionals in the field of drug development.

Chemical Identity and Properties

Methyl 1-Boc-azetidine-3-carboxylate, also known as 1-tert-Butyl 3-methyl azetidine-1,3-
dicarboxylate, is a versatile synthetic intermediate.[1] Its structure incorporates a protected
azetidine ring, making it a valuable scaffold for introducing conformational rigidity into
molecules.

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 610791-05-4

Molecular Formula C10H17NO4[2]

Molecular Weight 215.25 g/mol [1]
1-(tert-butoxycarbonyl)azetidine-3-carboxylic

IUPAC Name .
acid
1-Boc-azetidine-3-carboxylic acid methyl ester,
1-tert-Butyl 3-methyl azetidine-1,3-

Synonyms . . . .
dicarboxylate, N-Boc-3-azetidine carboxylic acid
methyl ester[2]

InChl Key SECFRXGVLMVUPD-UHFFFAOYSA-N[2]

SMILES String CC(C)(C)OC(=0O)N1Ccc(Cc(oC)=0)C1

Table 2: Physical and Chemical Properties

Property Value

Physical Form Liquid[2]

Density 1.072 g/mL at 25 °C
Refractive Index n20/D 1.452

Purity Typically =295%[3]

Applications in Research and Development

The unique structural features of Methyl 1-Boc-azetidine-3-carboxylate make it a valuable
tool in several areas of chemical and pharmaceutical research.

e Drug Discovery and Medicinal Chemistry: The azetidine moiety can significantly influence the
pharmacokinetic and pharmacodynamic properties of drug candidates.[4] It serves as a
crucial building block for synthesizing complex molecules with potential therapeutic
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applications.[3][4] This compound is particularly useful for creating novel therapeutic agents
with enhanced efficacy.[4]

o Peptide Synthesis: It is used to incorporate the azetidine ring into peptide chains, leading to
peptidomimetics with improved stability and binding properties.[3][4]

o Synthetic Chemistry: As a versatile building block, it is employed in the synthesis of a variety
of organic molecules, including azaspiro[3.4]octanes.[5][6] The substrate can be
functionalized at the 3-position.[5][6]

Experimental Protocols
Synthesis of Methyl 1-Boc-azetidine-3-carboxylate

A common method for the synthesis of Methyl 1-Boc-azetidine-3-carboxylate involves the
esterification of 1-Boc-azetidine-3-carboxylic acid.[5]

Experimental Workflow:
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Synthesis of Methyl 1-Boc-azetidine-3-carboxylate

Reaction Setup

Dissolve 1-Boc-azetidine-3-carboxylic acid
in Methanol and Toluene

i

Cool solution to 0°C

Reagenthddition

Slowly add Trimethylsilyl diazomethane
dropwise over 15 min

Reaction Frogression

Stir at 0°C for 10 min

'

Warm to room temperature
over 30 min

Workup and Isolation

Remove Toluene under
reduced pressure

Obtain crude product

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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